Cas no 2172071-18-8 ({2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine)

• Product Name: {2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine
• CAS No: 2172071-18-8
• MF: C₁₀H₁₇NO₂S₂
• MW: 247.377480268478
• CID: 6307826
• PubChem ID: 165866872
• Update Time: 2025-05-24

{2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine
• 2172071-18-8
• EN300-1609963
• {[2-(ethanesulfonyl)thiophen-3-yl]methyl}(propyl)amine

• Inchi： 1S/C10H17NO2S2/c1-3-6-11-8-9-5-7-14-10(9)15(12,13)4-2/h5,7,11H,3-4,6,8H2,1-2H3
• InChI Key： FWKDTBPHZYPVOW-UHFFFAOYSA-N
• SMILES： S(CC)(C1=C(C=CS1)CNCCC)(=O)=O

Computed Properties

• Exact Mass: 247.07007113g/mol
• Monoisotopic Mass: 247.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.8Ų

Additional information on {2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine

Comprehensive Overview of {2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine (CAS No. 2172071-18-8)

{2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine (CAS No. 2172071-18-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiophene ring substituted with an ethanesulfonyl group and an amine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The molecular structure of {2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine combines a sulfonyl group with a thiophene core, which is known for its electron-rich aromatic system. This combination enhances the compound's reactivity and binding affinity, making it valuable for designing enzyme inhibitors or receptor modulators. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 2172071-18-8 serves as a key building block for constructing more complex molecules. Its propylamine side chain offers flexibility for further functionalization, while the ethanesulfonyl group improves solubility and stability—critical factors in formulation development. Innovations in green chemistry have also explored eco-friendly routes to synthesize this compound, reflecting the industry's shift toward sustainable practices.

In agrochemical applications, derivatives of {2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine have shown promise as plant growth regulators or pest control agents. The thiophene scaffold’s bioactivity against pathogens aligns with the growing demand for crop protection solutions amid climate change challenges. This dual utility in pharmaceuticals and agriculture underscores its interdisciplinary importance.

Analytical characterization of CAS No. 2172071-18-8 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure precise quality control, which is essential for regulatory compliance in commercial production. Additionally, computational modeling studies predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, accelerating its adoption in preclinical research.

The commercial availability of {2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine through specialty chemical suppliers has facilitated its use in academic and industrial labs. Researchers frequently search for "buy CAS 2172071-18-8" or "thiophene-based amine suppliers," indicating robust market interest. Its patent landscape reveals ongoing innovations, particularly in combination therapies and targeted drug delivery systems.

Future directions for this compound may explore its role in bioconjugation techniques or as a ligand in catalysis. With the rise of AI-driven drug design, its structural features could be optimized virtually to develop next-generation therapeutics. As sustainability gains traction, efforts to streamline its synthesis via flow chemistry or enzymatic methods may further elevate its industrial relevance.

In summary, {2-(ethanesulfonyl)thiophen-3-ylmethyl}(propyl)amine (CAS No. 2172071-18-8) represents a multifaceted tool for modern chemistry. Its applications span drug development, agricultural science, and material innovation, driven by its adaptable framework. As research continues to uncover new potentials, this compound is poised to remain at the forefront of scientific advancement.